Cas no 1261590-13-9 (3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl)

• Product Name: 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261590-13-9
• MF: C₁₃H₆F₆O
• MW: 292.176564693451
• CID: 4992114
• Update Time: 2025-10-29

3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H6F6O/c14-9-5-7(6-10(15)12(9)16)8-3-1-2-4-11(8)20-13(17,18)19/h1-6H
• InChI Key： XKFFPQOHMBALPN-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1C=CC=CC=1OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 5
• Topological Polar Surface Area: 9.2

Additional information on 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl

Recent Advances in the Study of 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl (CAS: 1261590-13-9): A Comprehensive Research Brief

3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl (CAS: 1261590-13-9) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This fluorinated biphenyl derivative exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in diverse domains.

The synthesis of 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl has been optimized through advanced catalytic methods, particularly palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Fluorine Chemistry demonstrated an efficient Suzuki-Miyaura coupling approach, achieving yields exceeding 85% with high regioselectivity. The presence of multiple fluorine atoms and the trifluoromethoxy group significantly influences the compound's electronic properties, enhancing its stability and lipophilicity, which are critical parameters for pharmaceutical applications.

In pharmacological research, preliminary in vitro studies have revealed that 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl exhibits moderate inhibitory activity against certain kinase targets implicated in inflammatory pathways. Molecular docking simulations suggest that the compound's unique steric and electronic profile allows for selective interactions with specific protein binding sites. However, further structure-activity relationship (SAR) studies are required to optimize its potency and selectivity for therapeutic applications.

The compound's potential extends beyond medicinal chemistry. Recent investigations in materials science have explored its use as a building block for liquid crystalline materials and organic electronic devices. The strong dipole moment generated by the trifluoromethoxy group, combined with the electron-withdrawing effects of the fluorinated phenyl rings, contributes to interesting optoelectronic properties. A 2024 study in Advanced Materials reported enhanced charge carrier mobility in organic thin-film transistors incorporating derivatives of this biphenyl structure.

Analytical characterization of 3,4,5-Trifluoro-2'-(trifluoromethoxy)biphenyl has been facilitated by advanced techniques including X-ray crystallography, NMR spectroscopy, and mass spectrometry. These studies have provided detailed insights into its conformational preferences and intermolecular interactions, which are crucial for understanding its behavior in various applications. The compound's stability under physiological conditions is currently under investigation, with preliminary data suggesting reasonable metabolic stability in hepatic microsome assays.

Future research directions for this compound include the development of more efficient synthetic routes, exploration of its full biological activity spectrum, and investigation of its potential as a versatile scaffold for drug discovery. The unique combination of fluorine atoms and the trifluoromethoxy group presents opportunities for creating analogs with tailored properties for specific applications. Collaborative efforts between synthetic chemists, biologists, and material scientists will be essential to fully realize the potential of this interesting molecular entity.